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Compound of Interest

Compound Name: Phenoxyacetic anhydride

Cat. No.: B081273 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data for phenoxyacetic
anhydride, a reactive chemical intermediate utilized in the synthesis of pharmaceuticals and

other fine chemicals. Due to its reactivity, a thorough understanding of its potential hazards is

crucial for safe handling and use in a laboratory setting. This document summarizes available

safety data, outlines general experimental protocols for hazard assessment, and discusses the

potential mechanism of toxicity.

Chemical and Physical Properties
A summary of the key chemical and physical properties of phenoxyacetic anhydride is

presented in Table 1. This information is essential for understanding its behavior under various

laboratory conditions.
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Property Value Reference

CAS Number 14316-61-1 [1][2]

Molecular Formula C₁₆H₁₄O₅ [2][3]

Molecular Weight 286.28 g/mol [2]

Appearance
Off-white to greyish-yellow

solid

Melting Point 70-74 °C

Boiling Point 135°C at 10 mmHg [1]

Flash Point 99 °C [1]

Density 1.234 g/cm³ [1]

Purity ≥ 98% [4]

Solubility No data available [1]

Vapor Pressure 1.59E-07 mmHg at 25°C [1]

Hazard Identification and Classification
Phenoxyacetic anhydride is classified as a hazardous substance. The Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals provides the following

classifications and associated hazard statements, summarized in Table 2.

Hazard Class GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation

Signal Word: Warning[1][4]
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Hazard Pictogram:[4]

GHS07 (Exclamation Mark)

Toxicological Information
Detailed toxicological data for phenoxyacetic anhydride is limited. Much of the available

quantitative data pertains to its hydrolysis product, phenoxyacetic acid. Given that anhydrides

can hydrolyze, the toxicology of the corresponding carboxylic acid is highly relevant.

Acute Toxicity
No specific acute toxicity data (e.g., LD50, LC50) is available for phenoxyacetic anhydride.[1]

The available data for the related compound, phenoxyacetic acid, is presented in Table 3.

Test Species Route Value Reference

LD50 Rat Oral 1500 mg/kg [4]

LD50 Rabbit Dermal > 5000 mg/kg [4]

Skin and Eye Irritation
Phenoxyacetic anhydride is classified as a skin and eye irritant.[2][5] Studies on the related

compound, phenoxyacetic acid, have shown mild skin irritation in rabbits. The irritant properties

of related compounds like phenoxyethanol have been attributed to their potential cytotoxicity to

keratinocytes.[6]

Respiratory Irritation and Sensitization
The classification of phenoxyacetic anhydride as a respiratory irritant suggests that inhalation

of its dust or vapors should be avoided.[2][5] Organic acid anhydrides as a class are known to

be potent respiratory sensitizers, which can lead to occupational asthma.[3][7][8] This

sensitization is thought to occur through the formation of protein conjugates that trigger an

immune response.[8]
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Carcinogenicity, Mutagenicity, and Reproductive
Toxicity
There is no data available to evaluate the carcinogenic, mutagenic, or reproductive toxicity of

phenoxyacetic anhydride.[1]

Experimental Protocols
Specific experimental protocols for the toxicological assessment of phenoxyacetic anhydride
are not publicly available. However, standardized guidelines from organizations such as the

Organisation for Economic Co-operation and Development (OECD) are typically followed for

hazard classification.

General Protocol for In Vivo Skin Irritation Testing
(Based on OECD TG 404)
This test determines the potential of a substance to cause skin irritation. A small amount of the

test substance is applied to the shaved skin of a rabbit for a set period. The skin is then

observed for signs of erythema (redness) and edema (swelling) at specified intervals.

Pre-Test Preparation Test Procedure Observation and Scoring Data Analysis

Animal Selection and Acclimatization Shaving of Application Site Application of Test Substance Exposure Period (e.g., 4 hours) Removal of Test Substance Observation at 1, 24, 48, and 72 hours Scoring of Erythema and Edema Calculation of Mean Scores Hazard Classification

Click to download full resolution via product page

General workflow for in vivo skin irritation testing.

General Protocol for In Vitro Eye Irritation Testing
(Based on OECD TG 492)
Reconstructed human cornea-like epithelium (RhCE) models are used to assess eye irritation

potential as an alternative to animal testing. The test substance is applied to the tissue model,

and cell viability is measured to determine the level of irritation.
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Mechanism of Toxicity: A Focus on Sensitization
For organic acid anhydrides, a key toxicological concern is their potential to act as sensitizers.

This is believed to occur through a hapten-mediated immune response.

Exposure and Hapten Formation

Sensitization Phase

Elicitation Phase (Re-exposure)

Phenoxyacetic Anhydride Enters Body

Anhydride Reacts with Self-Proteins (e.g., on Dendritic Cells)

Formation of Hapten-Protein Conjugate (Neo-antigen)

Antigen Presenting Cells (APCs) Process and Present the Neo-antigen

Uptake by APCs

Activation of T-helper Cells

B-cell Proliferation and Differentiation into Plasma Cells

Production of IgE Antibodies Specific to the Hapten

Re-exposure to Phenoxyacetic Anhydride

Hapten-Protein Conjugates Form Again

Cross-linking of IgE on Mast Cells

Release of Inflammatory Mediators (e.g., Histamine)

Allergic Symptoms (e.g., Asthma, Rhinitis)
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Proposed mechanism for organic acid anhydride sensitization.

Safe Handling and Emergency Procedures
Personal Protective Equipment (PPE)

Eye/Face Protection: Wear chemical safety goggles and/or a face shield.[1]

Skin Protection: Wear impervious gloves (e.g., nitrile rubber) and a lab coat.[1]

Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for

organic vapors and particulates if ventilation is inadequate or dust is generated.[1]

Handling and Storage
Handle in a well-ventilated area, preferably in a chemical fume hood.[1]

Avoid generating dust.

Keep away from heat, sparks, and open flames.

Store in a tightly closed container in a cool, dry, and well-ventilated place.[1]

Avoid contact with strong oxidizing agents and strong bases.[4]

First Aid Measures
Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate

medical attention.[1]

Skin Contact: Immediately wash with plenty of soap and water. Remove contaminated

clothing. Seek medical attention if irritation persists.[1]

Eye Contact: Immediately flush with plenty of water for at least 15 minutes, lifting upper and

lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical

attention.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b081273?utm_src=pdf-body-img
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://www.cdhfinechemical.com/images/product/msds/4_813483919_PHENOXYACETICACIDCASNO122-59-8MSDS.pdf
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://pubmed.ncbi.nlm.nih.gov/10754454/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081273?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[1]

Conclusion
Phenoxyacetic anhydride is a reactive chemical that poses hazards of skin, eye, and

respiratory irritation. While specific quantitative toxicological data for the anhydride is scarce,

the data for its hydrolysis product, phenoxyacetic acid, and the general properties of organic

acid anhydrides suggest that caution should be exercised during its handling. Adherence to

strict safety protocols, including the use of appropriate personal protective equipment and

handling in a well-ventilated area, is essential to minimize the risk of exposure and adverse

health effects. Further research is needed to fully characterize the toxicological profile of

phenoxyacetic anhydride.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Phenoxyacetic Anhydride: A Technical Safety Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
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sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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